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Compound of Interest

Compound Name: zinc;trihydrate
Cat. No.: B10817669
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\ J

This technical guide provides a comprehensive overview of zinc citrate trihydrate, focusing on
its chemical properties, synthesis, and its role in biological signaling pathways. This document
is intended for researchers, scientists, and professionals in drug development who are
interested in the applications and characteristics of this compound.

Core Chemical Properties

Zinc citrate trihydrate is an organic zinc salt that is a common source of zinc in dietary
supplements and pharmaceutical products. It is valued for its high zinc content and
bioavailability. While the term "zinc trihydrate" can be ambiguous, it most commonly refers to
zinc citrate trihydrate. A dihydrate form of zinc citrate also exists.

The following table summarizes the key quantitative data for zinc citrate trihydrate.
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Property Value

Molecular Formula (CsH507)2Zn3-3H20[1] or C12H16017Zn3[2]

Approximately 628.3 g/mol . Specific values
Molecular Weight from sources include 628.29 g/mol [1], 628.4
g/mol [2], and 628.32 g/mol [3].

Synonyms Trizinc dicitrate, Citric acid zinc salt trihnydrate[1]
CAS Number 546-46-3[1] or 178326-57-3[2]

Appearance White to almost white crystalline powder.[1]
Solubility Slightly soluble in water, soluble in diluted acids.

Experimental Protocols: Synthesis of Zinc Citrate
Trihydrate

Several methods for the synthesis of zinc citrate trinydrate have been documented, typically
involving the reaction of a zinc source with citric acid.

This method involves the direct reaction of citric acid with either zinc carbonate or zinc oxide.
Protocol:

o A solution of citric acid is prepared by dissolving it in deionized water and heating it to
between 75°C and 85°C. The solution is then filtered.

e Zinc carbonate or zinc oxide is slowly added to the heated citric acid solution to initiate a
neutralization reaction.

e The mixture is continuously stirred and heated to a temperature of 90-95°C for 20-30
minutes.

» Following the reaction, the mixture undergoes centrifugation for dehydration.

e The resulting solid is dried at 85-95°C to yield zinc citrate trihydrate.[2]
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The chemical reactions for this process are:

e 3ZnCOs + 2CeHsO7 — Zns(CeHs07)2:3H20 + 3CO2t

e 3ZnO + 2CeHsO7 — Zn3(CsHs507)2-3H20[2]

This alternative method utilizes a catalyst to facilitate the synthesis.
Protocol:

e Citric acid and deionized water are added to a reaction vessel and heated to 55-65°C with
stirring.

e Azinc compound, such as zinc carbonate or zinc nitrate, is added to the solution.
o After the complete addition of the zinc compound, a catalyst and aids are introduced.

e The mixture is then stirred and heated to a reaction temperature of 75-85°C for 5-10
minutes.

 After the reaction, the solution is centrifuged and filtered. The resulting solids are washed
sequentially with water and absolute ethyl alcohol.

e The final product is obtained after vacuum drying.[1]
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Workflow for the synthesis of Zinc Citrate Trihydrate.

Role in Cellular Signaling
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Extracellular zinc, including in the form of zinc-citrate, has been shown to play a significant role
in regulating the growth and survival of prostate cancer cells. This regulation is mediated
through a putative zinc-sensing receptor (ZnR).

In prostate cancer cell lines such as PC-3 and DU-145, extracellular zinc and zinc-citrate
trigger a metabotropic calcium (Ca2*) rise. This signaling cascade involves a Gg-coupled
receptor, consistent with the activity of a zinc-sensing receptor.

Pathway Detalils:
o Extracellular zinc-citrate binds to and activates the Gqg-coupled zinc-sensing receptor (ZnR).
» Activation of the Gq protein stimulates phospholipase C (PLC).

e PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

 |Ps binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular
calcium stores.

e This signaling cascade can lead to the activation of downstream pathways such as ERK and
Akt, ultimately influencing cell growth and survival.[4]

Interestingly, sustained application of zinc-citrate at physiological concentrations can lead to the
desensitization of this signaling pathway, which may have therapeutic implications for
attenuating tumor growth.[4]
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Zinc-Citrate signaling pathway in prostate cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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